![molecular formula C16H13F2N3O2S B3812707 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide](/img/structure/B3812707.png)
5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide
Overview
Description
5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide, also known as DPCPX, is a selective antagonist for the adenosine A1 receptor. It is widely used in scientific research to study the role of adenosine receptors in various physiological processes.
Mechanism of Action
5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide acts as a competitive antagonist for the adenosine A1 receptor, meaning that it binds to the receptor and blocks the binding of adenosine, the endogenous ligand for this receptor. By blocking the adenosine A1 receptor, 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide inhibits the downstream signaling pathways that are activated by this receptor, leading to a reduction in the physiological effects mediated by this receptor.
Biochemical and Physiological Effects:
The adenosine A1 receptor is widely expressed in the brain and plays important roles in regulating sleep and cognitive function. By blocking this receptor with 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide, researchers have shown that it can improve cognitive function and reduce sleepiness in animal models. 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide has also been shown to have anti-inflammatory effects in various animal models, suggesting that it may have potential therapeutic applications for inflammatory diseases.
Advantages and Limitations for Lab Experiments
5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide is a highly selective antagonist for the adenosine A1 receptor, meaning that it has minimal off-target effects on other receptors. This makes it a valuable tool for studying the specific role of the adenosine A1 receptor in various physiological processes. However, 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide has relatively low potency compared to other adenosine receptor antagonists, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide. One area of interest is the potential therapeutic applications of 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide for inflammatory diseases. Another area of interest is the role of the adenosine A1 receptor in regulating pain and analgesia, which may have implications for the development of new pain medications. Additionally, the development of more potent and selective adenosine receptor antagonists may further enhance the utility of 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide as a research tool.
Scientific Research Applications
5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide is widely used in scientific research to study the role of adenosine receptors in various physiological processes. Adenosine receptors are G protein-coupled receptors that are widely distributed throughout the body and play important roles in regulating various physiological processes such as sleep, pain, inflammation, and cardiovascular function. 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide is a selective antagonist for the adenosine A1 receptor, which is predominantly expressed in the brain and plays important roles in regulating sleep and cognitive function. By blocking the adenosine A1 receptor with 5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide, researchers can study the specific role of this receptor in various physiological processes.
properties
IUPAC Name |
5-[(2,4-difluorophenoxy)methyl]-N-(thiophen-3-ylmethyl)-1H-pyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2N3O2S/c17-11-1-2-15(13(18)5-11)23-8-12-6-14(21-20-12)16(22)19-7-10-3-4-24-9-10/h1-6,9H,7-8H2,(H,19,22)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAXBGQLJQYNNED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)OCC2=CC(=NN2)C(=O)NCC3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(2,4-difluorophenoxy)methyl]-N-(3-thienylmethyl)-1H-pyrazole-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-isopropyl-N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-1H-pyrazole-4-carboxamide](/img/structure/B3812630.png)
![N,N-diethyl-1-[(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)carbonyl]-3-pyrrolidinamine](/img/structure/B3812634.png)
![2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)-N-[2-(1H-pyrazol-1-yl)benzyl]acetamide](/img/structure/B3812636.png)
![4-{[2-(2,3-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-3-ethyl-2-piperazinone](/img/structure/B3812650.png)
![1-(3-methylpyridin-2-yl)-4-{[1-(piperidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine](/img/structure/B3812665.png)
![3-[1-(4-hydroxyphenyl)-3-oxo-3-(1-piperidinyl)propyl]phenol](/img/structure/B3812685.png)
![2-[{[2-(methylsulfonyl)-1-(tetrahydro-2-furanylmethyl)-1H-imidazol-5-yl]methyl}(2-thienylmethyl)amino]ethanol](/img/structure/B3812694.png)
![N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-propanamine](/img/structure/B3812703.png)
![N-(4-methoxybenzyl)-3-{5-[methoxy(phenyl)methyl]-1,3,4-oxadiazol-2-yl}propanamide](/img/structure/B3812710.png)
![N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-3-[2-(4-methyl-1,2,5-oxadiazol-3-yl)pyrrolidin-1-yl]propanamide](/img/structure/B3812718.png)
![4-chloro-5-{[({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)(methyl)amino]methyl}-N,N-dimethyl-1,3-thiazol-2-amine](/img/structure/B3812721.png)
![N-(1-{1-[3-(5-methyl-2-furyl)butyl]-4-piperidinyl}-1H-pyrazol-5-yl)-3-phenoxypropanamide](/img/structure/B3812724.png)